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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide delves into the historical significance of Glauberite, a double sulfate mineral

composed of sodium and calcium (Na₂Ca(SO₄)₂). From its initial identification in the early 19th

century, Glauberite has played a noteworthy role in the development of mineralogy as a

scientific discipline. Its distinct crystalline structure and chemical properties provided a basis for

early mineral classification, and its unique geological occurrences and alterations have offered

insights into evaporite deposition and pseudomorphism. This document outlines the historical

context of Glauberite's discovery, the analytical techniques of the era used for its

characterization, and its enduring relevance in the field.

Discovery and Nomenclature: A Nodule of Scientific
History
Glauberite was first formally described as a distinct mineral species in 1808 by the French

mineralogist, naturalist, and chemist, Alexandre Brongniart.[1][2][3] The name "Glauberite"

was chosen by Brongniart in honor of the German-Dutch alchemist and chemist, Johann

Rudolf Glauber (1604-1670).[1][4] This nomenclature was not arbitrary; it stemmed from the

mineral's chemical relationship to "Glauber's salt" (sodium sulfate decahydrate,

Na₂SO₄·10H₂O), a substance Glauber had discovered and which was known for its medicinal

properties.[1][4] The type locality for Glauberite is the El Castellar Mine in Villarrubia de

Santiago, Toledo, Spain.[1][2][3]
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The naming of Glauberite reflects a pivotal period in mineralogy where the chemical

composition of minerals was becoming a primary basis for their classification, moving away

from purely physical characteristics.

Figure 1: Etymological and historical linkage of Glauberite.

Early Characterization: A Window into 19th-Century
Mineralogy
The formal description of Glauberite in the early 19th century relied on the nascent techniques

of chemical analysis and crystallography. While the precise, documented experimental

protocols of Brongniart for Glauberite are not readily available, a reconstruction of the

methodologies of the era provides a clear picture of how this mineral would have been

characterized.

Experimental Protocols
2.1.1. Chemical Analysis (c. 1808)

The determination of Glauberite's chemical composition as a sodium-calcium sulfate would

have involved a combination of "wet chemical" and blowpipe analysis techniques, which were

the standards of the time.

Qualitative Analysis:

Solubility Tests: The mineral would first be tested for its solubility in water and various

acids. Glauberite is soluble in hydrochloric acid and slightly soluble in water.[3]

Flame Test: A small sample of the powdered mineral, introduced into a flame, would have

imparted a persistent, intense yellow color, indicative of the presence of sodium.

Blowpipe Analysis: A small fragment of Glauberite would be heated on a charcoal block

using a blowpipe. The reactions, such as the color of the flame and the residue left after

heating, would provide clues to its composition. When mixed with a flux like sodium

carbonate and heated, the resulting mass, when moistened and placed on a silver coin,

would produce a dark stain, indicating the presence of sulfur.
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Precipitation Reactions: After dissolving the mineral in acid, the addition of specific

reagents would be used to identify its components. For instance, adding barium chloride to

the acidic solution would produce a white precipitate (barium sulfate), confirming the

presence of sulfate ions. The subsequent addition of an oxalate-containing solution would

precipitate calcium oxalate, indicating the presence of calcium.

Quantitative Analysis:

Gravimetric Analysis: To determine the relative proportions of the constituent elements,

early 19th-century chemists would have employed gravimetric methods. This involved the

careful precipitation of each component from a solution of a known weight of the mineral.

The resulting precipitates would be dried and weighed. For example, the sulfate would be

precipitated and weighed as barium sulfate, and the calcium as calcium oxalate, which

could then be heated to form calcium oxide. The sodium content would have been more

challenging to determine directly and was often inferred by difference after accounting for

the other components.

2.1.2. Crystallographic Analysis (c. 1808)

The study of the external crystal form was a cornerstone of early mineralogy, pioneered by

figures like René Just Haüy. The characterization of Glauberite's monoclinic crystal system

would have been achieved through goniometry.

Visual Inspection: The first step would be a careful examination of the crystal habits, which

for Glauberite are often tabular or prismatic.[5]

Goniometry: The interfacial angles of the Glauberite crystals would have been measured

using a contact goniometer. This instrument, invented by Arnould Carangeot in 1783,

consists of two arms that are applied to adjacent crystal faces, with the angle between them

read from a graduated arc. For more precise measurements on well-formed crystals with

reflective faces, the reflecting goniometer, invented by William Hyde Wollaston in 1809,

would have been employed. This instrument measures the angle through which a crystal

must be rotated to bring successive faces into a position where they reflect a light source to

a fixed eyepiece. The constancy of these interfacial angles was a key diagnostic feature for

defining a mineral species.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1149158?utm_src=pdf-body
https://www.benchchem.com/product/b1149158?utm_src=pdf-body
https://www.ebsco.com/research-starters/history/minerals
https://www.benchchem.com/product/b1149158?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data from Historical and Modern
Sources
The following tables summarize the key quantitative data for Glauberite, providing a

comparison between early observations and modern, more precise measurements.

Table 1: Physical Properties of Glauberite

Property
Historical Measurement
(Early 19th Century)

Modern Measurement

Crystal System Monoclinic Monoclinic[1]

Hardness (Mohs) 2.5 - 3 2.5 - 3[1]

Specific Gravity Approx. 2.7 - 2.8 2.75 - 2.85[1]

Cleavage Perfect in one direction
Perfect on {001}, indistinct on

{110}[1]

Lustre Vitreous to pearly Vitreous, Waxy, Pearly[1]

Color Colorless, yellowish, greyish

Grey, yellowish, colourless;

colourless in transmitted

light[1]

Table 2: Chemical Composition of Glauberite (Na₂Ca(SO₄)₂)

Element Oxide Modern Ideal Weight %

Sodium (Na) Na₂O 22.28%

Calcium (Ca) CaO 20.16%

Sulfur (S) SO₃ 57.56%

Oxygen (O) - 46.01% (elemental)
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Role in Mineralogical Classification and
Pseudomorphism
The identification of Glauberite as a double salt was significant for the developing systems of

mineral classification. It highlighted the importance of stoichiometry and the combination of

different salts into a single, stable crystal lattice. This concept of a "double salt" helped to refine

the chemical classification of minerals, moving beyond simple oxides, sulfides, and native

elements.[6]

Perhaps one of the most historically and mineralogically significant aspects of Glauberite is its

propensity to form pseudomorphs. Due to its solubility, Glauberite crystals in evaporite

deposits are often dissolved away and replaced by other minerals, which preserve the original

crystal shape of the Glauberite.[2][3] Gypsum pseudomorphs after Glauberite are particularly

common, resulting from the hydration of the calcium sulfate component upon the dissolution of

the sodium sulfate.[3] These "false forms" are crucial indicators of the past presence of

Glauberite and the geochemical conditions of the deposit.
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Figure 2: The process of Glauberite alteration to a Gypsum pseudomorph.

Historical Economic Importance
While not a primary ore for any metal, Glauberite has had historical and ongoing economic

significance as a source of sodium sulfate.[5][6] Sodium sulfate has been used extensively in

the manufacturing of paper (in the Kraft process), glass, detergents, and other industrial

chemicals.[5][7] In some regions, historical mining operations, such as those in the Verde

Valley of Arizona, extracted Glauberite and associated evaporite minerals for their salt content,

initially for local use and later for industrial-scale production of sodium sulfate.[6]

Conclusion
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Glauberite, though not as widely known as some other minerals, holds a significant place in

the history of mineralogy. Its discovery and characterization in the early 19th century were

emblematic of the shift towards a chemically-based understanding of the mineral kingdom. The

early analytical techniques used to define it, from blowpipe analysis to goniometry, represent a

snapshot of the state of the science at the time. Furthermore, its unique tendency to form

pseudomorphs has provided valuable insights into geological processes, and its historical use

as a source of sodium sulfate underscores its practical importance. For researchers and

professionals in the earth and chemical sciences, the story of Glauberite serves as a

compelling case study in the evolution of mineralogical thought and practice.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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